Cas no 58447-66-8 (Cyclohexanol, 1-(5-hydroxy-1-pentynyl)-)

Cyclohexanol, 1-(5-hydroxy-1-pentynyl)- structure
58447-66-8 structure
Product Name:Cyclohexanol, 1-(5-hydroxy-1-pentynyl)-
CAS No:58447-66-8
MF:C11H18O2
MW:182.259423732758
CID:342028
PubChem ID:71443569
Update Time:2025-04-19

Cyclohexanol, 1-(5-hydroxy-1-pentynyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 1-(5-hydroxy-1-pentynyl)-
    • 1-(5-hydroxypent-1-ynyl)cyclohexan-1-ol
    • 58447-66-8
    • DTXSID30852392
    • 1-(5-Hydroxypent-1-yn-1-yl)cyclohexan-1-ol
    • Inchi: 1S/C11H18O2/c12-10-6-2-5-9-11(13)7-3-1-4-8-11/h12-13H,1-4,6-8,10H2
    • InChI Key: UIGQOLFDSNRPGX-UHFFFAOYSA-N
    • SMILES: OC1(C#CCCCO)CCCCC1

Computed Properties

  • Exact Mass: 182.13074
  • Monoisotopic Mass: 182.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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